2-Chloro-3-hydroxybenzaldehyde

• IUPAC Name: 2-chloro-3-hydroxybenzaldehyde
• InChI: InChI=1S/C7H5ClO2/c8-7-5(4-9)2-1-3-6(7)10/h1-4,10H
• InChI Key: SEEAPLJEIJXFFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)Cl)C=O
• Molecular Formula: C7H5ClO2
• DSSTOX Substance ID: DTXSID50343939
• Molecular Weight: 156.56 g/mol
• CAS RN: 56962-10-8

Description

2-Chloro-3-hydroxybenzaldehyde is an organic compound with the molecular formula C7H5ClO2. It is a derivative of salicylaldehyde, which is an organic compound with the formula C6H4OH(CHO).

Synthesis Analysis

The synthesis of 2-Chloro-3-hydroxybenzaldehyde involves a reaction with o-Chlorophenol and Chloroform at 60° C. The reaction mixture is then acidified with 6 N sulfuric acid, and the mixture is steam distilled. The yield of 2-Chloro-3-hydroxybenzaldehyde was 8.01 g (5%), m.p. 51°-53° C.

Molecular Structure Analysis

The molecular structure of 2-Chloro-3-hydroxybenzaldehyde consists of a benzene ring with a chlorine atom and a hydroxyl group attached to adjacent carbon atoms, and a formyl group attached to the carbon atom next to the hydroxyl group.

Physical And Chemical Properties Analysis

2-Chloro-3-hydroxybenzaldehyde is a solid with a melting point of 139-143 °C. It has a molecular weight of 156.57 g/mol.

Scientific Research Applications

Template Effects in Schiff-base Macrocycle Synthesis

2-Chloro-3-hydroxybenzaldehyde has been utilized in the preparation of pendant-armed dialdehydes for Schiff-base macrocyclic complexes in coordination chemistry. These complexes, formed with the presence of zinc halide templates, demonstrate unique structural characteristics due to the influence of electron-withdrawing and electron-donating substituted groups in the macrocyclic backbone (Chen, Zhang, Jin, & Huang, 2014).

Iminocoumarin Synthesis

This compound is involved in the Knoevenagel reaction with active methylene compounds to produce iminocoumarins, which are of interest in organic chemistry for their potential transformations into various functional groups (Volmajer, Toplak, Leban, & Marechal, 2005).

Cyclisation of Unprotected Baylis-Hillman Adducts

The compound serves a role in the cyclisation of Baylis-Hillman adducts, leading to the formation of 3-(chloromethyl)coumarins. This process demonstrates its utility in synthetic organic chemistry for generating specific molecular structures (Kaye, Musa, & Nocanda, 2003).

Hydrogen Bond and Dimerization Studies

2-Chloro-3-hydroxybenzaldehyde has been studied for its hydrogen bonding and dimerization behavior using vibrational spectroscopy. These studies provide insights into its molecular interactions and stability, relevant in the field of molecular spectroscopy (Yenagi, Arlikatti, & Tonannavar, 2010).

Role in Multicomponent Reactions

The compound's derivative, salicylaldehyde, is recognized for its role in multicomponent reactions (MCRs), which are crucial in industrial processes and pharmaceutical production. This highlights its significance as a starting material in the synthesis of various heterocyclic systems (Heravi, Zadsirjan, Mollaiye, Heydari, & Kal Koshvandi, 2018).

Synthesis of Hydrazone Compounds

Reactions involving 2-Chloro-3-hydroxybenzaldehyde lead to the formation of structurally characterized hydrazone compounds. These findings are relevant in the field of crystallography and organic synthesis (Wang, You, & Wang, 2011).

Safety and Hazards

2-Chloro-3-hydroxybenzaldehyde is classified as a combustible liquid. It may cause skin irritation, serious eye irritation, and may be harmful if inhaled. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye.

Mechanism of Action

Mode of Action

Aldehydes, such as 2-Chloro-3-hydroxybenzaldehyde, can undergo nucleophilic addition reactions with various biological molecules. For instance, they can react with hydroxylamine to form oximes or hydrazine to form hydrazones . The oxygen atom in these molecules acts as a nucleophile, competing with nitrogen. The reaction with oxygen leads to a reversible formation of a hemiketal, while the reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .

Biochemical Pathways

Given its chemical structure, it may be involved in various biochemical reactions, such as the formation of oximes and hydrazones .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is permeable to the blood-brain barrier . It is also predicted to inhibit CYP1A2, an enzyme involved in drug metabolism .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Chloro-3-hydroxybenzaldehyde. For instance, its stability could be affected by factors such as temperature, pH, and light exposure . Furthermore, its efficacy could be influenced by the presence of other compounds that can react with it.

Synthesis routes and methods

Procedure details

To a suspension of 3-hydroxybenzaldehyde (20.12 g, 160 mmol) in HOAc (40 mL) was added carefully tBuOCl (20 mL, 176 mmol) with stirring. The reaction became a clear solution and strongly exothermic. It was allowed to cool and stirred for 16 hours, resulting in a white precipitate. The solid was filtered, washed with H2O and dried to give 2-chloro-3-hydroxybenzaldehyde (13.77 g, 55%), GCMS (EI) m/z 156, 158 (M+).

Q & A

Q1: What spectroscopic techniques were employed to study 2-Chloro-3-hydroxybenzaldehyde and what structural insights were gained?

A1: The researchers utilized Fourier-Transform Laser Raman and Infrared spectroscopy to analyze the vibrational modes of 2-Chloro-3-hydroxybenzaldehyde [, ]. These techniques provided information about the molecule's vibrational frequencies, which are directly related to its bond strengths and overall structure. By comparing experimental spectra with theoretical calculations obtained through ab initio methods, the researchers could assign specific vibrational modes to corresponding molecular motions, providing a detailed understanding of the molecule's structure.

Q2: How did computational chemistry contribute to the understanding of 2-Chloro-3-hydroxybenzaldehyde's properties?

A2: Ab initio calculations, specifically using the Hartree-Fock (RHF) and Density Functional Theory (B3LYP) methods with the LANL2DZ basis set, were performed to complement the experimental spectroscopic data []. These calculations provided theoretical vibrational frequencies and optimized geometries of the molecule. Comparing these theoretical results with experimental data allowed for the validation of the proposed molecular structure and a deeper understanding of the molecule's bonding characteristics and electronic structure.